Cas no 713147-56-9 (Piperidine, 4-(3-[1,1'-biphenyl]-4-yl-1,2,4-oxadiazol-5-yl)-)

• Product Name: Piperidine, 4-(3-[1,1'-biphenyl]-4-yl-1,2,4-oxadiazol-5-yl)-
• CAS No: 713147-56-9
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• CID: 1749123
• PubChem ID: 59657721
• Update Time: 2025-04-21

Piperidine, 4-(3-[1,1'-biphenyl]-4-yl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(3-[1,1'-biphenyl]-4-yl-1,2,4-oxadiazol-5-yl)-
• 4-(3-[1,1a(2)-Biphenyl]-4-yl-1,2,4-oxadiazol-5-yl)piperidine
• SCHEMBL13135844
• CHEMBL4454904
• 713147-56-9
• DTXSID401197610

• Inchi： 1S/C19H19N3O/c1-2-4-14(5-3-1)15-6-8-16(9-7-15)18-21-19(23-22-18)17-10-12-20-13-11-17/h1-9,17,20H,10-13H2
• InChI Key： KMNJZAOMEHERDZ-UHFFFAOYSA-N
• SMILES： O1C(C2CCNCC2)=NC(C2C=CC(C3C=CC=CC=3)=CC=2)=N1

Computed Properties

• Exact Mass: 305.15297
• Monoisotopic Mass: 305.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 50.95